Cas no 2649073-84-5 (N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 2649073-84-5
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 6386946
• PubChem ID: 165873906
• Update Time: 2025-05-20

N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2649073-84-5
• EN300-738544
• N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

• Inchi： 1S/C10H12ClN3/c1-7-6-8(2-3-9(7)11)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： FZUJWIBNAOQUMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)NC1=NCCN1

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4Ų

Additional information on N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

Comprehensive Overview of N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 2649073-84-5)

The compound N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 2649073-84-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 4,5-dihydro-1H-imidazole core linked to a 4-chloro-3-methylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given the growing demand for small-molecule inhibitors and targeted drug delivery systems.

In recent years, the search for imidazole derivatives has surged due to their versatility in medicinal chemistry. The N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine structure aligns with this trend, as imidazole rings are known for their bioactivity and ability to interact with biological targets. This compound’s chloro and methyl substituents further enhance its potential for selective binding, a feature highly sought after in the development of precision medicine.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine?" While proprietary methods may exist, published literature suggests that this compound can be synthesized via condensation reactions involving 1,2-diaminoethane derivatives and appropriately substituted phenyl precursors. The process often requires careful optimization to achieve high yields and purity, which is critical for its use in high-throughput screening and drug discovery pipelines.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine has been explored as a precursor for crop protection agents. Its structural motifs are similar to those found in herbicides and fungicides, making it a valuable scaffold for designing next-generation agrochemicals. This aligns with the global push for sustainable agriculture and reduced environmental impact, topics that dominate current industry discussions.

Another hot topic is the computational modeling of such compounds. Researchers are leveraging AI-driven molecular docking and quantitative structure-activity relationship (QSAR) studies to predict the behavior of N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine in biological systems. These tools accelerate the identification of potential applications, reducing the need for extensive lab trials. This approach is particularly relevant given the rising interest in digital chemistry and machine learning in drug design.

Stability and storage conditions are also common concerns. The compound’s imidazole ring and aryl chloride moiety suggest it should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. Proper handling ensures its utility in long-term research projects, a point emphasized in good laboratory practice (GLP) guidelines.

In summary, N-(4-chloro-3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 2649073-84-5) represents a fascinating intersection of chemistry and biotechnology. Its applications span drug discovery, agrochemical innovation, and computational chemistry, making it a compound of enduring interest. As research progresses, its role in addressing modern challenges—from personalized medicine to sustainable farming—will likely expand, solidifying its place in the scientific landscape.